2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C18H16F4N2O3
• Molecular Weight: 384.3 g/mol
• IUPAC Name: 2,3,5,6-tetrafluoro-4-methoxy-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H16F4N2O3/c1-26-17-15(21)13(19)12(14(20)16(17)22)18(25)23-10-4-2-3-5-11(10)24-6-8-27-9-7-24/h2-5H,6-9H2,1H3,(H,23,25)
• InChI Key: YZWGRDMKKDWQGV-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C(=C1F)F)C(=O)NC2=CC=CC=C2N3CCOCC3)F)F

Description

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide, also known as TFMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide exerts its pharmacological effects through the inhibition of various enzymes and the modulation of receptor activity. It has been shown to inhibit acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of the neurotransmitter acetylcholine. 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has also been found to modulate the activity of dopamine and serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been found to exhibit several biochemical and physiological effects, including the inhibition of acetylcholinesterase and butyrylcholinesterase, modulation of dopamine and serotonin receptors, and the induction of apoptosis in cancer cells. It has also been shown to possess anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has several advantages for use in lab experiments, including its high purity and potency, as well as its ability to inhibit multiple enzymes and modulate receptor activity. However, it also has several limitations, including its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for research on 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide, including the development of novel derivatives with improved pharmacological properties, the investigation of its potential applications in the treatment of various diseases, and the elucidation of its mechanism of action at the molecular level. Further studies are also needed to determine the safety and toxicity of 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide, as well as its potential interactions with other drugs and chemicals.
In conclusion, 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide is needed to fully understand its potential applications and limitations.

Synthesis Methods

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide can be synthesized through a multi-step process that involves the reaction of 2,3,5,6-tetrafluoro-4-methoxybenzoic acid with N-(4-morpholinyl)aniline in the presence of a catalyst and a dehydrating agent. The resulting product is then treated with acetic anhydride and hydrochloric acid to obtain 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide in high purity.

Scientific Research Applications

2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to possess potent inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. 2,3,5,6-tetrafluoro-4-methoxy-N-[2-(4-morpholinyl)phenyl]benzamide has also been found to exhibit significant binding affinity to several receptors, including the dopamine D2 receptor and the serotonin 5-HT1A receptor.